![molecular formula C21H24N2O5 B2935327 3,5-dimethoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide CAS No. 942013-76-5](/img/structure/B2935327.png)
3,5-dimethoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide
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Overview
Description
The compound “3,5-dimethoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide” is a complex organic molecule. It contains a benzamide group, which is an amide derived from benzoic acid. This suggests that it might have similar properties to other benzamides .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, benzamides are typically crystalline solids and are slightly soluble in water .Scientific Research Applications
Potential Antipsychotic Agents
Research has explored benzamide derivatives for their potential as antipsychotic agents. One study synthesized various benzamides, including those similar in structure to 3,5-dimethoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide, to evaluate their antidopaminergic properties and their potential to exhibit antipsychotic effects with lower tendencies to induce extrapyramidal side effects, which are common with typical antipsychotics (Högberg et al., 1990).
Anti-Inflammatory and Analgesic Agents
Another study focused on the synthesis of novel benzodifuranyl derivatives, leading to compounds with significant anti-inflammatory and analgesic activities. Although not directly mentioning this compound, this research underscores the therapeutic potential of structurally related benzamide compounds in treating inflammation and pain (Abu‐Hashem et al., 2020).
Synthesis of Bioactive Molecules
The chemical synthesis and modification of benzamide derivatives, including those structurally similar to this compound, play a crucial role in the development of bioactive molecules. For instance, the efficient synthesis of latifine dimethyl ether from related compounds highlights the importance of these derivatives in medicinal chemistry and drug development (Gore & Narasimhan, 1988).
Exploring Benzamide Derivatives for Cancer Therapy
Benzamide derivatives have also been investigated for their potential in cancer therapy. Research into new benzamide compounds from endophytic Streptomyces sp. revealed antimicrobial and antioxidant activities, suggesting the utility of these compounds in developing novel anticancer agents (Yang et al., 2015).
Mechanism of Action
Properties
IUPAC Name |
3,5-dimethoxy-N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O5/c1-26-16-10-14(11-17(13-16)27-2)21(25)22-15-7-8-18(19(12-15)28-3)23-9-5-4-6-20(23)24/h7-8,10-13H,4-6,9H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMEONZCEWTZJKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCCCC3=O)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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